Pseudomonic Acid D Sodium
Pseudomonic Acid D Sodium
Brand Name:
Vulcanchem
CAS No.:
85178-60-5
VCID:
VC0121188
InChI:
InChI=1S/C26H42O9.Na/c1-16(13-23(30)33-11-9-7-5-4-6-8-10-22(28)29)12-20-25(32)24(31)19(15-34-20)14-21-26(35-21)17(2)18(3)27;/h4,6,13,17-21,24-27,31-32H,5,7-12,14-15H2,1-3H3,(H,28,29);/q;+1/p-1/b6-4+,16-13+;/t17-,18+,19?,20-,21+,24-,25+,26+;/m1./s1
SMILES:
CC(C1C(O1)CC2COC(C(C2O)O)CC(=CC(=O)OCCCCC=CCCC(=O)[O-])C)C(C)O.[Na+]
Molecular Formula:
C26H41NaO9
Molecular Weight:
520.595
Pseudomonic Acid D Sodium
CAS No.: 85178-60-5
Reference Standards
VCID: VC0121188
Molecular Formula: C26H41NaO9
Molecular Weight: 520.595
| CAS No. | 85178-60-5 |
|---|---|
| Product Name | Pseudomonic Acid D Sodium |
| Molecular Formula | C26H41NaO9 |
| Molecular Weight | 520.595 |
| IUPAC Name | sodium;(E)-9-[(E)-4-[(2R,3R,4R)-3,4-dihydroxy-5-[[(2S,3S)-3-[(2R,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]-3-methylbut-2-enoyl]oxynon-4-enoate |
| Standard InChI | InChI=1S/C26H42O9.Na/c1-16(13-23(30)33-11-9-7-5-4-6-8-10-22(28)29)12-20-25(32)24(31)19(15-34-20)14-21-26(35-21)17(2)18(3)27;/h4,6,13,17-21,24-27,31-32H,5,7-12,14-15H2,1-3H3,(H,28,29);/q;+1/p-1/b6-4+,16-13+;/t17-,18+,19?,20-,21+,24-,25+,26+;/m1./s1 |
| Standard InChIKey | SMEUVQBMXYPYPL-JPZIBMRNSA-M |
| SMILES | CC(C1C(O1)CC2COC(C(C2O)O)CC(=CC(=O)OCCCCC=CCCC(=O)[O-])C)C(C)O.[Na+] |
| Synonyms | [1(E),2E,8[2S,3S(1S,2S)]]-5,9-Anhydro-2,3,4,8-tetradeoxy-8-[[3-(2-hydroxy-1-methylpropyl)oxiranyl]methyl]-3-methyl-L-talo-Non-2-enonic Acid 8-Carboxy-5-octenyl Ester Monosodium Salt; Sodium Pseudomonate D; |
| PubChem Compound | 134813607 |
| Last Modified | Nov 11 2021 |
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